3-((1-(Pyridin-3-ylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-(1-pyridin-3-ylsulfonylpiperidin-3-yl)oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H15N5O3S/c16-9-14-15(19-7-6-18-14)23-12-3-2-8-20(11-12)24(21,22)13-4-1-5-17-10-13/h1,4-7,10,12H,2-3,8,11H2
• InChI Key: SPTXCYFAXRORPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CN=CC=C2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

The compound "3-((1-(Pyridin-3-ylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile" is a multifaceted molecule that appears to be related to pyridine and pyrazine derivatives. These derivatives are known for their potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science due to their diverse biological activities and chemical properties.

Synthesis Analysis

The synthesis of related pyridine and pyrazine derivatives can be complex, involving multi-component reactions. For instance, a novel pyridine derivative was synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine as starting materials in a one-pot reaction at room temperature, which resulted in a 40% yield . This suggests that the synthesis of "this compound" could also involve a multi-component reaction, possibly utilizing similar starting materials or conditions to achieve the desired product.

Molecular Structure Analysis

The molecular structure of pyridine and pyrazine derivatives is typically confirmed using techniques such as 1H NMR, MS, and X-ray single crystal diffraction . These methods provide detailed information about the arrangement of atoms within the molecule and can be used to confirm the successful synthesis of the compound .

Chemical Reactions Analysis

Pyridine and pyrazine derivatives exhibit a range of reactivities. For example, an enaminonitrile compound reacted with various reagents to yield different products, including pyrazole-4-carbonitrile and indolylpyridine derivatives . This indicates that "this compound" may also participate in diverse chemical reactions, potentially leading to the formation of various biologically active compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds are influenced by their molecular structure. The presence of functional groups like nitriles, sulfonates, and ethers can affect properties such as solubility, boiling point, and reactivity. While specific data on "this compound" is not provided, related compounds synthesized under similar conditions have been characterized, and their properties can be inferred based on their structural analogs .